Cas no 1804094-40-3 (1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one)

1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one structure
1804094-40-3 structure
Product Name:1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one
CAS No:1804094-40-3
MF:C11H12Cl2O
MW:231.118381500244
CID:5000315
Update Time:2023-08-24

1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one
    • Inchi: 1S/C11H12Cl2O/c1-8-2-9(5-11(14)7-13)4-10(3-8)6-12/h2-4H,5-7H2,1H3
    • InChI Key: ZDSRCSGYWDWWNU-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(C)=CC(=C1)CC(CCl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1

1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010015960-1g
1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one
1804094-40-3 97%
1g
1,504.90 USD 2021-07-05
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